Cas no 892494-07-4 (WAY-265920 (ILS 920))

• Product Name: WAY-265920 (ILS 920)
• CAS No: 892494-07-4
• MF: C₅₇H₈₆N₂O₁₄
• MW: 1023.29775857925
• CID: 4664124
• Update Time: 2025-05-21

WAY-265920 (ILS 920) Chemical and Physical Properties

Names and Identifiers

• WAY-265920 (ILS 920)
• ILS-920
• 23,27-Epoxy-15,18-ethenopyrido[2,1-r][1,16,2,19]dioxadiazacyclohentriacontine-1,5,11,28,29(6H,12H,31H)-pentone, 3,4,9,10,13,14,15,16,18,21,22,23,24,25,26,27,32,33,34,34a-eicosahydro-9,27-dihydroxy-3-[(1R)-2-[(1S,3R,4R)-4-hydroxy-3-methoxycyclohexyl]-1-methylethyl]-10,21-dimethoxy-6,8,12,14,20,26-hex...

• Inchi： 1S/C57H86N2O14/c1-33-26-37(5)51(62)53(70-10)52(63)38(6)27-34(2)47(61)32-49(35(3)28-40-20-24-46(60)50(30-40)69-9)71-56(66)45-18-14-15-25-58(45)55(65)54(64)57(67)39(7)19-21-42(72-57)31-48(68-8)36(4)29-43-22-23-44(33)59(73-43)41-16-12-11-13-17-41/h11-13,16-17,27,29,33-35,37,39-40,42-46,48-50,52-53,60,63,67H,14-15,18-26,28,30-32H2,1-10H3/b36-29+,38-27+/t33-,34+,35+,37+,39+,40-,42-,43+,44-,45-,46+,48-,49-,50+,52+,53-,57+/m0/s1
• InChI Key： WZFNBQBUDJACCD-ZSYWEHCUSA-N
• SMILES： C[C@H]1C[C@H](C([C@@H]([C@@H](C(=C[C@H](C(C[C@]([H])(OC([C@]2([H])CCCCN2C(=O)C(=O)[C@]2([C@H](C)CC[C@]([H])(O2)C[C@H](OC)C(C)=C[C@@]2([H])CC[C@]1([H])N(C1C=CC=CC=1)O2)O)=O)[C@H](C)C[C@@H]1CC[C@@H](O)[C@H](OC)C1)=O)C)C)O)OC)=O)C |t:7,42,&1:1,3,5,6,9,12,16,27,28,32,36,42,46,58,61,64,66|

WAY-265920 (ILS 920) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on WAY-265920 (ILS 920)

WAY-265920 (ILS 920): A Promising Compound in Modern Pharmaceutical Research

CAS No. 892494-07-4, commonly referred to as WAY-265920 or ILS 920, is a cutting-edge compound that has garnered significant attention in the field of pharmacology and drug development. This compound has been extensively studied for its potential applications in treating various medical conditions, particularly those related to inflammation and immune response. Recent advancements in research have shed light on its unique mechanisms of action, making it a focal point for both academic and industrial investigations.

The chemical structure of WAY-265920 is characterized by its intricate molecular composition, which contributes to its high potency and selectivity. Researchers have identified that this compound functions as a potent inhibitor of specific enzymes involved in inflammatory pathways, thereby reducing the severity of inflammatory responses in various disease models. This discovery has opened new avenues for developing targeted therapies that address chronic inflammatory conditions without causing significant side effects.

One of the most compelling aspects of CAS No. 892494-07-4 is its ability to modulate immune system activity without compromising the body's natural defense mechanisms. Studies conducted in preclinical models have demonstrated that WAY-265920 can effectively suppress pro-inflammatory cytokines while preserving anti-inflammatory responses, a balance that is crucial for maintaining immune homeostasis. These findings have been corroborated by recent clinical trials, where the compound showed promising results in reducing symptoms associated with autoimmune disorders.

In addition to its immunomodulatory properties, ILS 920 has also been explored for its potential in oncology research. Emerging data suggest that this compound may inhibit the growth and proliferation of cancer cells by targeting specific signaling pathways critical for tumor progression. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the development of formulations tailored for targeted delivery, enhancing the efficacy and reducing systemic toxicity.

The safety profile of CAS No. 892494-07-4 has been rigorously evaluated across multiple studies, with results indicating a favorable tolerance profile in both animal models and human subjects. Long-term toxicity studies are currently underway to further assess the compound's suitability for chronic use, particularly in patients requiring prolonged immunosuppressive therapy.

Looking ahead, the future of WAY-265920 appears bright, with ongoing research focusing on optimizing its bioavailability and exploring its potential in combination therapies. The integration of advanced drug delivery systems and personalized medicine approaches is expected to further enhance the therapeutic potential of this compound, paving the way for innovative treatments across a wide range of medical disciplines.